Cas no 2169432-09-9 (4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 2169432-09-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 6585552
• PubChem ID: 165524047
• Update Time: 2025-08-05

4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one
• 2169432-09-9
• EN300-1301199

• Inchi： 1S/C12H17N3O/c1-15(2)9-3-4-10-8(7-13)5-12(16)14-11(10)6-9/h3-4,6,8H,5,7,13H2,1-2H3,(H,14,16)
• InChI Key： AZIIUUBEQMCUJZ-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)C2C=CC(=CC=2N1)N(C)C

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.4Ų

Additional information on 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one

Professional Introduction to 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one (CAS No. 2169432-09-9)

4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 2169432-09-9, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydroquinoline scaffold, a heterocyclic structure widely recognized for its pharmacological potential. The presence of both amino and dimethylamino substituents in its molecular framework suggests a high degree of functional diversity, making it a promising candidate for further exploration in drug discovery and development.

The tetrahydroquinolin-2-one core of this molecule is particularly noteworthy due to its ability to interact with biological targets in unique ways. Tetrahydroquinoline derivatives have been extensively studied for their role in modulating various biological pathways, including those involved in neurodegenerative diseases, cancer, and infectious disorders. The specific arrangement of functional groups in 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one may contribute to its distinct pharmacokinetic and pharmacodynamic properties, which are critical factors in determining its suitability as a therapeutic agent.

In recent years, there has been a surge in research focused on developing novel compounds that can effectively target complex diseases with high specificity and minimal side effects. The aminomethyl and dimethylamino substituents in this compound are particularly interesting from a chemical biology perspective. These groups can serve as points of attachment for other pharmacophores or can be modified to enhance binding affinity to specific biological receptors. Such modifications are essential for optimizing drug candidates for clinical use.

One of the most compelling aspects of 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one is its potential application in the treatment of neurological disorders. Tetrahydroquinoline derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The combination of an amino group and dimethylamino group can influence the compound's ability to cross the blood-brain barrier and interact with neurotransmitter receptors such as serotonin and dopamine receptors. These interactions are crucial for developing treatments for conditions like depression, anxiety, and Parkinson's disease.

The synthesis of 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis involving cyclization reactions and functional group transformations are commonly employed. The development of efficient synthetic routes is essential not only for cost-effective production but also for ensuring the scalability of the compound for clinical trials and commercialization.

From a medicinal chemistry standpoint, the structural features of 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one make it an attractive scaffold for further derivatization. Researchers often explore analogs of this compound by introducing additional substituents or altering existing functional groups to improve pharmacological properties such as solubility, bioavailability, and target specificity. Computational modeling and high-throughput screening techniques play a pivotal role in identifying promising derivatives that can be further optimized.

The biological activity of 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one has been the subject of several recent studies. In vitro experiments have demonstrated its potential to inhibit certain enzymes and receptors associated with various diseases. For instance, preliminary findings suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. Additionally, its interaction with bacterial enzymes has been explored as a basis for developing novel antibiotics.

The pharmacokinetic profile of 4-(aminomethyl)-7-(dimethylamino)-1,2,3,4-tetrahydroquinolin-2-one is another critical area of investigation. Understanding how the body processes this compound—its absorption, distribution, metabolism, and excretion (ADME)—is essential for determining appropriate dosing regimens and predicting potential side effects. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to study these processes in detail.

In conclusion,4-(aminomethyl)-7-(dimethylamino)-1， 2， 3， 4-tetrahydroquinolin- 2-one (CAS No. 2169432-09-9) represents a significant advancement in pharmaceutical research due to its complex molecular structure and diverse biological activities。 Further studies are warranted to fully elucidate its therapeutic potential across various disease indications。 The continued exploration of this compound and its derivatives holds promise for addressing unmet medical needs through innovative drug development strategies。